Cas no 84478-75-1 (2-Chloro-4-fluoro-5-nitrophenol)

2-Chloro-4-fluoro-5-nitrophenol structure
84478-75-1 structure
Product Name:2-Chloro-4-fluoro-5-nitrophenol
CAS No:84478-75-1
MF:C6H3ClFNO3
MW:191.544324159622
MDL:MFCD02670258
CID:60708
PubChem ID:253659571
Update Time:2024-10-26

2-Chloro-4-fluoro-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-fluoro-5-nitrophenol
    • 2-chloro-4-fluro-5-nitrobezenol
    • 1-chloro-5-fluoro-2-hydroxy-4-nitro-benzene
    • 2-Chloro-4-fluoro-5-nitrobenzenol
    • 4-chloro-2-fluoro-5-hydroxynitrobenzene
    • chlorofluoronitrobenzenol
    • 4-Chloro-2-fluoro-5-hydroxy-1-nitrobenzene
    • Phenol, 2-chloro-4-fluoro-5-nitro-
    • 2-chloro-4-fluoro-5-nitro-phenol
    • PubChem2849
    • KSC495S7H
    • NAWVMCKMQMJQMF-UHFFFAOYSA-N
    • WT191
    • EBD16320
    • SBB055201
    • FCH919020
    • CL4108
    • LS10398
    • CM11685
    • PC10132
    • VZ24230
    • TRA0064463
    • 2-Chloro-4-fluoro-5-nitrophenol (ACI)
    • C2616
    • DB-020812
    • CS-W015839
    • SY006283
    • 84478-75-1
    • MFCD02670258
    • AKOS005069486
    • J-508733
    • 2-fluoro-4-chloro-5-hydroxynitrobenzene
    • EN300-371955
    • SCHEMBL811001
    • AC-239
    • SCHEMBL13066127
    • 11L-319S
    • DTXSID50233462
    • MDL： MFCD02670258
    • Inchi： 1S/C6H3ClFNO3/c7-3-1-4(8)5(9(11)12)2-6(3)10/h1-2,10H
    • InChI Key： NAWVMCKMQMJQMF-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(F)=CC(Cl)=C(O)C=1)=O

Computed Properties

  • Exact Mass: 190.97900
  • Monoisotopic Mass: 190.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.653
  • Melting Point: 108.0 to 112.0 deg-C
  • Boiling Point: 298.7℃ at 760 mmHg
  • Flash Point: 134.5℃
  • Refractive Index: 1.598
  • PSA: 66.05000
  • LogP: 2.61610

2-Chloro-4-fluoro-5-nitrophenol Security Information

2-Chloro-4-fluoro-5-nitrophenol Customs Data

  • HS CODE：2908999090
  • Customs Data：

    China Customs Code:

    2908999090

    Overview:

    2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Chloro-4-fluoro-5-nitrophenol Pricemore >>

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2-Chloro-4-fluoro-5-nitrophenol Production Method

Production Method 1

153471-75-1 153471-75-1
84478-75-1 84478-75-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Synthesis of herbicide flumiclorac-pentyl
Wu, Hao; et al, Nongyao, 2000, 39(11),

Production Method 2

1996-41-4 1996-41-4
84478-75-1 84478-75-1
Reaction Conditions
Reference
Tetrahydrophthalimides, and their use
, European Patent Organization, , ,

Production Method 3

371-41-5 371-41-5
84478-75-1 84478-75-1
Reaction Conditions
1.1 Reagents: Chlorine Solvents: 1,2-Dichloroethane ;  3 - 4 h, 5 - 10 °C
1.2 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ;  20 - 30 °C
1.3 Reagents: Phosgene Solvents: 1,2-Dichloroethane ;  3 h, 20 - 30 °C; 1 h, 20 - 30 °C
1.4 Reagents: Sulfuric acid ,  Fuming nitric acid Solvents: Water ;  1 h, 40 - 60 °C; 60 °C → 80 °C; 3 h, 75 - 80 °C
1.5 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  4 h, reflux; reflux → 10 °C
Reference
Synthesis of 2-[2-chloro-4-fluoro-5-(1,3,4,5,6,7-hexahydro-1,3-dioxo-2H-isoindol-2-yl)phenoxy]acetic acid pentyl ester (flumiclorac-pentyl)
Zhang, Liyong; et al, Nongyao, 2007, 46(5), 307-309

Production Method 4

371-41-5 371-41-5
84478-75-1 84478-75-1
Reaction Conditions
1.1 Reagents: Chlorine
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Sulfuric acid ,  Nitric acid
2.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Synthesis of herbicide flumiclorac-pentyl
Wu, Hao; et al, Nongyao, 2000, 39(11),

Production Method 5

84478-88-6 84478-88-6
84478-75-1 84478-75-1
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  rt → 5 °C; < 15 °C; 1 h, 0 - 10 °C
1.2 Solvents: Water ;  < 25 °C; 1 h, 0 - 10 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  10 min, 20 - 40 °C; 1.5 h, 30 - 40 °C
Reference
Development of a Scalable Synthesis of a Vascular Endothelial Growth Factor Receptor-2 Kinase Inhibitor: Efficient Construction of a 6-Etherified [1,2,4]Triazolo[1,5-a]pyridine-2-amine Core
Ishimoto, Kazuhisa; et al, Organic Process Research & Development, 2014, 18(1), 122-134

Production Method 6

1996-41-4 1996-41-4
84478-75-1 84478-75-1
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Water ;  rt → 45 °C; 1 h, 45 °C; 45 °C → 10 °C
1.2 10 - 25 °C
2.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  rt → 5 °C; < 15 °C; 1 h, 0 - 10 °C
2.2 Solvents: Water ;  < 25 °C; 1 h, 0 - 10 °C
3.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  10 min, 20 - 40 °C; 1.5 h, 30 - 40 °C
Reference
Development of a Scalable Synthesis of a Vascular Endothelial Growth Factor Receptor-2 Kinase Inhibitor: Efficient Construction of a 6-Etherified [1,2,4]Triazolo[1,5-a]pyridine-2-amine Core
Ishimoto, Kazuhisa; et al, Organic Process Research & Development, 2014, 18(1), 122-134

Production Method 7

1996-41-4 1996-41-4
84478-75-1 84478-75-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: 1,2-Dichloroethane ,  Water ;  6 - 80 °C
1.2 Reagents: Triphosgene Solvents: 1,2-Dichloroethane ;  6 - 80 °C
1.3 Reagents: Sulfuric acid ,  Fuming nitric acid Solvents: Water ;  4 - 5 h, 80 °C
1.4 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  4 h, reflux; reflux → 10 °C
Reference
Synthesis of novel herbicide flumiclorac-pentyl
Lu, Yang; et al, Nongyao Kexue Yu Guanli, 2009, 30(6), 33-35

Production Method 8

371-41-5 371-41-5
84478-75-1 84478-75-1
Reaction Conditions
1.1 Reagents: Chlorine Solvents: 1,2-Dichloroethane ;  6 - 8 °C
1.2 Reagents: Sodium hydroxide ,  Triphosgene Catalysts: Tetrabutylammonium bromide Solvents: 1,2-Dichloroethane ,  Water ;  6 - 8 °C
1.3 Reagents: Sulfuric acid ,  Fuming nitric acid Solvents: Water ;  rt; rt → 80 °C; 4 - 5 h, 80 °C
1.4 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  4 h, reflux; reflux → 10 °C
Reference
Synthesis of novel herbicide flumiclorac-pintyl
Lu, Yang; et al, Huagong Jishu Yu Kaifa, 2009, 38(6), 14-16

Production Method 9

371-41-5 371-41-5
84478-75-1 84478-75-1
Reaction Conditions
1.1 Reagents: Chlorine Solvents: 1,2-Dichloroethane ;  6 - 8 °C
2.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: 1,2-Dichloroethane ,  Water ;  6 - 80 °C
2.2 Reagents: Triphosgene Solvents: 1,2-Dichloroethane ;  6 - 80 °C
2.3 Reagents: Sulfuric acid ,  Fuming nitric acid Solvents: Water ;  4 - 5 h, 80 °C
2.4 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  4 h, reflux; reflux → 10 °C
Reference
Synthesis of novel herbicide flumiclorac-pentyl
Lu, Yang; et al, Nongyao Kexue Yu Guanli, 2009, 30(6), 33-35

Production Method 10

2378163-38-1 2378163-38-1
84478-75-1 84478-75-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  rt
Reference
Synthesis and Activity Investigation of Novel 1H-Purin-6(9H)-one and 3H-Imidazo[4,5-d][1,2,3]triazin-4(7H)-one Derivatives
Liu, Weijie ; et al, ACS Omega, 2019, 4(13), 15742-15753

Production Method 11

2378163-37-0 2378163-37-0
84478-75-1 84478-75-1
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  -5 °C → 0 °C
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  rt
Reference
Synthesis and Activity Investigation of Novel 1H-Purin-6(9H)-one and 3H-Imidazo[4,5-d][1,2,3]triazin-4(7H)-one Derivatives
Liu, Weijie ; et al, ACS Omega, 2019, 4(13), 15742-15753

Production Method 12

1996-41-4 1996-41-4
84478-75-1 84478-75-1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  -5 °C → 0 °C
2.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  -5 °C → 0 °C
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  rt
Reference
Synthesis and Activity Investigation of Novel 1H-Purin-6(9H)-one and 3H-Imidazo[4,5-d][1,2,3]triazin-4(7H)-one Derivatives
Liu, Weijie ; et al, ACS Omega, 2019, 4(13), 15742-15753

2-Chloro-4-fluoro-5-nitrophenol Raw materials

2-Chloro-4-fluoro-5-nitrophenol Preparation Products

2-Chloro-4-fluoro-5-nitrophenol Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:84478-75-1)2-Chloro-4-fluoro-5-nitrophenol
Order Number:sfd3017
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:84478-75-1)2-Chloro-4-fluoro-5-nitrophenol
Order Number:A10146
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:16
Price ($):333.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:84478-75-1)2-Chloro-4-fluoro-5-nitrophenol
sfd3017
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:84478-75-1)2-Chloro-4-fluoro-5-nitrophenol
A10146
Purity:99%
Quantity:100g
Price ($):333.0
Email